Cas no 1822351-65-4 (methyl 2-amino-3-(2H-1,2,3-triazol-2-yl)butanoate hydrochloride)

• Product Name: methyl 2-amino-3-(2H-1,2,3-triazol-2-yl)butanoate hydrochloride
• CAS No: 1822351-65-4
• MF: C₇H₁₃ClN₄O₂
• MW: 220.656719923019
• CID: 5719275
• PubChem ID: 86262734
• Update Time: 2025-10-27

methyl 2-amino-3-(2H-1,2,3-triazol-2-yl)butanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(triazol-2-yl)butanoate;hydrochloride
• methyl 2-amino-3-(2H-1,2,3-triazol-2-yl)butanoate hydrochloride
• methyl2-amino-3-(2H-1,2,3-triazol-2-yl)butanoatehydrochloride
• F2167-1783
• 1822351-65-4
• EN300-240812
• AKOS026747435

• Inchi： 1S/C7H12N4O2.ClH/c1-5(6(8)7(12)13-2)11-9-3-4-10-11;/h3-6H,8H2,1-2H3;1H
• InChI Key： JOPALCFHUJQWMD-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C(C(C)N1N=CC=N1)N)=O

Computed Properties

• Exact Mass: 220.0727034g/mol
• Monoisotopic Mass: 220.0727034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83Ų

Additional information on methyl 2-amino-3-(2H-1,2,3-triazol-2-yl)butanoate hydrochloride

Methyl 2-Amino-3-(2H-1,2,3-Triazol-2-Yl)Butanoate Hydrochloride: A Comprehensive Overview

Methyl 2-amino-3-(2H-1,2,3-triazol-yl)butanoate hydrochloride is a versatile compound with the CAS number 1822351-65-4. This compound has garnered significant attention in the fields of organic synthesis and pharmaceutical research due to its unique structural features and potential applications. The molecule consists of a butanoate backbone with an amino group at the second carbon and a triazole ring at the third carbon, which imparts it with unique chemical reactivity and biological activity.

The synthesis of methyl 2-amino-3-(triazol-yl)butanoate hydrochloride involves a series of well-established organic reactions. The introduction of the triazole ring is typically achieved through a click chemistry approach, such as the copper-catalyzed azide–alkyne cycloaddition (CuAAC). This method is highly efficient and selective, making it a preferred route for constructing triazole-containing compounds. The presence of the amino group and the triazole ring in close proximity creates opportunities for further functionalization, enabling the design of complex molecules with tailored properties.

Recent studies have highlighted the potential of methyl 2-amino-3-(triazol-yl)butanoate hydrochloride as a building block in drug discovery. Its ability to form stable bonds with various functional groups makes it an ideal candidate for constructing bioactive molecules. For instance, researchers have explored its use in developing peptide mimetics and small-molecule inhibitors targeting specific enzymes involved in disease pathways. The compound's structural flexibility also allows for the creation of macrocyclic structures, which are valuable in designing drugs with enhanced pharmacokinetic properties.

In addition to its role in drug discovery, methyl 2-amino-3-(triazol-yl)butanoate hydrochloride has found applications in materials science. Its ability to participate in supramolecular interactions has led to its use in constructing self-assembled monolayers and stimuli-responsive materials. These applications underscore the compound's versatility across multiple disciplines.

The biological evaluation of methyl 2-amino-3-(triazol-yl)butanoate hydrochloride has revealed promising results in preclinical models. Studies have demonstrated its potential as an anti-inflammatory agent by modulating key signaling pathways involved in inflammation. Furthermore, its ability to inhibit certain kinases suggests its utility in cancer therapy. Ongoing research is focused on optimizing its bioavailability and minimizing off-target effects to enhance its therapeutic potential.

In terms of safety and toxicity profiles, methyl 2-amino-3-(triazol strong>)butanoate hydrochloride has been shown to exhibit low toxicity at therapeutic doses. However, further studies are required to fully understand its long-term effects and potential for adverse reactions.

In conclusion, methyl 2-amino-3-(< strong >triazol strong > - yl ) butanoate hydrochloride is a multifaceted compound with significant potential in various scientific domains. Its unique structure, ease of synthesis, and diverse applications make it a valuable tool for researchers across academia and industry. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.